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Compound of Interest

Compound Name: Cyclopentyltrimethoxysilane

Cat. No.: B142427 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Cyclopentyltrimethoxysilane, identified by the CAS number 143487-47-2, is an organosilane

compound featuring a cyclopentyl group and three methoxy groups attached to a central silicon

atom. As a member of the alkyltrimethoxysilane family, its primary utility lies in its function as a

surface modifying agent and a coupling agent. The methoxy groups are susceptible to

hydrolysis, which leads to the formation of reactive silanol groups. These silanols can then

condense with hydroxyl groups on the surfaces of various substrates (such as glass, silica, or

metal oxides) to form stable covalent bonds. This process allows for the modification of surface

properties, for instance, by rendering a hydrophilic surface more hydrophobic. While not a

direct therapeutic agent, its application in modifying the surfaces of drug delivery vehicles,

diagnostic tools, and biomedical devices makes it a compound of interest for the drug

development and materials science sectors.

Physicochemical Properties
The fundamental physical and chemical characteristics of Cyclopentyltrimethoxysilane are

summarized below. This data is essential for its proper handling, storage, and application in

experimental settings.
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Property Value Reference

CAS Number 143487-47-2 [1][2]

Molecular Formula C8H18O3Si [1][2]

Molecular Weight 190.31 g/mol [1][2][3]

Appearance Colorless, clear liquid [3][4]

Boiling Point 75°C at 10 mmHg [1][3]

74°C at 2 mmHg [5]

Density 0.99 g/cm³ [1]

Specific Gravity (20/20) 1.00 [5]

Refractive Index Not specified

Vapor Pressure ~1 mmHg at 25°C [3]

17.2-38 hPa at 20-50°C [1]

Flash Point 54°C [5]

Solubility
Insoluble in water, reacts with

water.
[3]

Purity >95% or >96% [2][3][5][6]

Safety and Handling
Cyclopentyltrimethoxysilane is classified as a hazardous chemical. Adherence to safety

protocols is mandatory to prevent injury and environmental contamination.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 8 Tech Support

https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_with_PEG_Linkers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473841/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_with_PEG_Linkers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473841/
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_with_PEG_Linkers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473841/
https://patents.google.com/patent/US5142082A/en
https://patents.google.com/patent/US5142082A/en
https://brinkerlab.unm.edu/assets/publications/1985-1989-publications/brinkerhydrolysis1988.pdf
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_with_PEG_Linkers.pdf
https://patents.google.com/patent/US5142082A/en
https://www.periodicos.capes.gov.br/index.php/acervo/buscador.html?task=detalhes&id=W2063181577
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_with_PEG_Linkers.pdf
https://www.periodicos.capes.gov.br/index.php/acervo/buscador.html?task=detalhes&id=W2063181577
https://patents.google.com/patent/US5142082A/en
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_with_PEG_Linkers.pdf
https://www.periodicos.capes.gov.br/index.php/acervo/buscador.html?task=detalhes&id=W2063181577
https://patents.google.com/patent/US5142082A/en
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473841/
https://patents.google.com/patent/US5142082A/en
https://www.periodicos.capes.gov.br/index.php/acervo/buscador.html?task=detalhes&id=W2063181577
https://www.semanticscholar.org/paper/Kinetics-and-mechanism-of-the-hydrolysis-and-of-Oostendorp-Bertrand/01dcfb12e449ce65fe50b9bf21b16916991468a2
https://www.benchchem.com/product/b142427?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Hazard Category Description Reference

GHS Pictograms
Flame, Exclamation Mark,

Environment
[6]

Signal Word Danger [6]

Hazard Statements
H225: Highly flammable liquid

and vapor.
[6][7]

H226: Flammable liquid and

vapor.
[2][5]

H315: Causes skin irritation. [2][6]

H319: Causes serious eye

irritation.
[2]

H411: Toxic to aquatic life with

long lasting effects.
[4][6]

Precautionary Statements

P210: Keep away from heat,

sparks, open flames, and hot

surfaces. No smoking.

[2][5][6]

P273: Avoid release to the

environment.
[6]

P280: Wear protective

gloves/protective clothing/eye

protection/face protection.

[2][6]

Storage

Store in a well-ventilated

place. Keep cool. Keep

container tightly closed. Store

under an inert atmosphere.

[4][5][6]

Disposal

Dispose of contents/container

to an approved waste disposal

plant. May be incinerated.

[3][4]

First Aid Measures:
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Eyes: Immediately flush with plenty of water for at least 15 minutes. Get medical attention.[3]

[4]

Skin: Wash off immediately with soap and plenty of water.[3][4]

Inhalation: Move to fresh air. If not breathing, give artificial respiration.[3][4]

Ingestion: Clean mouth with water and drink plenty of water. Do not induce vomiting. Get

medical attention.[3][4]

Chemical Reactions and Mechanisms
The core reactivity of Cyclopentyltrimethoxysilane stems from the hydrolysis of its methoxy

groups, followed by the condensation of the resulting silanol groups. This two-step process is

the basis for its use in surface modification and as a coupling agent.

Hydrolysis and Condensation Mechanism
The hydrolysis of alkoxysilanes like Cyclopentyltrimethoxysilane can be catalyzed by either

acid or base.[4] The reaction proceeds via a bimolecular displacement mechanism.[4] Under

acidic conditions, a methoxy group is protonated, making it a better leaving group. Under basic

conditions, a hydroxide ion directly attacks the silicon atom.[2][4] The subsequent condensation

reaction involves the formation of a stable Si-O-Si (siloxane) bond, releasing either water or

methanol.[2]
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General Mechanism of Hydrolysis and Condensation

Step 1: Hydrolysis

Step 2: Condensation Surface Reaction

R-Si(OCH3)3
(Cyclopentyltrimethoxysilane)

R-Si(OCH3)2(OH)
(Silanol Intermediate)

+ H2O
- CH3OH

H2O

CH3OH R-Si(OCH3)2(OH) R-Si(OCH3)2(OH)

R(CH3O)2Si-O-Si(OCH3)2R
(Siloxane Dimer)

- H2O

HO-(CH3)2Si-R

H2O

Substrate-O-Si(OCH3)2R
(Modified Surface)

- H2O

Substrate-OH

H2O
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Synthesis Workflow for Cyclopentyltrimethoxysilane

Step 1: Hydrosilylation

Step 2: Methanolysis

Charge autoclave with:
- Cyclopentene
- Trichlorosilane

- Platinum catalyst solution

Stir at 150°C for 30 minutes

Product: Cyclopentyltrichlorosilane

Charge flask with:
- Cyclopentyltrichlorosilane

- Hexane

Transfer Product

Add dropwise a mixture of:
- Pyridine
- Methanol

Stir at room temperature

Filter off salt precipitate

Distill off hexane

Perform vacuum distillation

Product: Cyclopentyltrimethoxysilane

Click to download full resolution via product page

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b142427?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b142427?utm_src=pdf-custom-synthesis
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_with_PEG_Linkers.pdf
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473841/
https://pmc.ncbi.nlm.nih.gov/articles/PMC6473841/
https://patents.google.com/patent/US5142082A/en
https://patents.google.com/patent/US5142082A/en
https://brinkerlab.unm.edu/assets/publications/1985-1989-publications/brinkerhydrolysis1988.pdf
https://www.periodicos.capes.gov.br/index.php/acervo/buscador.html?task=detalhes&id=W2063181577
https://www.semanticscholar.org/paper/Kinetics-and-mechanism-of-the-hydrolysis-and-of-Oostendorp-Bertrand/01dcfb12e449ce65fe50b9bf21b16916991468a2
https://www.semanticscholar.org/paper/Kinetics-and-mechanism-of-the-hydrolysis-and-of-Oostendorp-Bertrand/01dcfb12e449ce65fe50b9bf21b16916991468a2
https://www.benchchem.com/pdf/Application_Notes_and_Protocols_Surface_Modification_of_Silica_Nanoparticles_with_Aminofunctional_Trimethoxy_Silanes.pdf
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/product/b142427#cyclopentyltrimethoxysilane-cas-number-143487-47-2-properties
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b142427?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b142427?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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